Cas no 2191433-23-3 (5-Cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylic acid)

• Product Name: 5-Cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylic acid
• CAS No: 2191433-23-3
• MF: C₁₄H₁₀F₃NO₄
• MW: 313.23
• CID: 4639571
• PubChem ID: 134284464
• Update Time: 2025-06-30

5-Cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CS-0044165
• CS-15766
• 5-cyclopropyl-3-[2-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid
• A1-40836
• AKOS037651043
• 4-ISOXAZOLECARBOXYLIC ACID, 5-CYCLOPROPYL-3-[2-(TRIFLUOROMETHOXY)PHENYL]-
• 5-Cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylic acid
• SCHEMBL19900053
• starbld0000726
• 2191433-23-3
• D72304

• Inchi： InChI=1S/C14H10F3NO4/c15-14(16,17)21-9-4-2-1-3-8(9)11-10(13(19)20)12(22-18-11)7-5-6-7/h1-4,7H,5-6H2,(H,19,20)
• InChI Key： OGQCHFZTRPZSKF-UHFFFAOYSA-N
• SMILES： C1CC1C2=C(C(=NO2)C3=CC=CC=C3OC(F)(F)F)C(=O)O

Computed Properties

• Exact Mass: 313.05619229g/mol
• Monoisotopic Mass: 313.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.6Ų

Additional information on 5-Cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylic acid

Exploring the Properties and Applications of 5-Cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylic acid (CAS No. 2191433-23-3)

The compound 5-Cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylic acid (CAS No. 2191433-23-3) has garnered significant attention in the field of medicinal chemistry and agrochemical research due to its unique structural features and potential applications. This isoxazole derivative combines a cyclopropyl group, a trifluoromethoxy phenyl moiety, and a carboxylic acid functional group, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a bioactive scaffold, which could lead to the development of novel pharmaceutical agents or crop protection chemicals.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. The presence of the trifluoromethoxy group in 5-Cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylic acid is a key factor in its potential efficacy, as this moiety is often associated with improved binding affinity to biological targets. Additionally, the isoxazole ring is known for its role in modulating enzyme inhibition and receptor interactions, making this compound a promising candidate for further exploration in drug discovery.

From a synthetic perspective, CAS No. 2191433-23-3 offers opportunities for structure-activity relationship (SAR) studies. The carboxylic acid group allows for easy derivatization into esters, amides, or other functionalized derivatives, enabling researchers to fine-tune the compound's properties. This flexibility is particularly valuable in the context of high-throughput screening and lead optimization, where small structural changes can significantly impact biological activity. The cyclopropyl substituent further contributes to the compound's rigidity, potentially enhancing its selectivity toward specific targets.

Environmental and green chemistry considerations are also relevant when discussing 5-Cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylic acid. As the chemical industry shifts toward sustainable practices, the development of eco-friendly synthetic routes for such compounds is a growing area of interest. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption during production. This aligns with broader trends in green synthesis and the pursuit of safer alternatives in chemical manufacturing.

In the realm of agrochemicals, CAS No. 2191433-23-3 has potential applications as a herbicide or fungicide intermediate. The trifluoromethoxy group is known to enhance the bioavailability and persistence of agrochemicals, which could translate to improved field performance. Moreover, the isoxazole core has been linked to pest resistance management, a critical concern in modern agriculture. As farmers and agronomists seek next-generation crop protection solutions, compounds like this may play a pivotal role in addressing emerging challenges.

The pharmaceutical industry is another area where 5-Cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylic acid shows promise. Its structural motifs are reminiscent of known anti-inflammatory and antimicrobial agents, suggesting potential therapeutic applications. For instance, the isoxazole-carboxylic acid framework has been investigated in the context of COX-2 inhibition, a target for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the trifluoromethoxy group could contribute to blood-brain barrier penetration, opening doors for central nervous system (CNS) drug development.

Analytical characterization of CAS No. 2191433-23-3 is essential for quality control and regulatory compliance. Techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to verify the compound's purity and identity. These methods are critical for ensuring reproducibility in research and industrial applications, particularly when the compound is used as a building block for more complex molecules.

Looking ahead, the future of 5-Cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylic acid lies in interdisciplinary collaboration. Chemists, biologists, and material scientists are joining forces to explore its full potential, from drug discovery to advanced materials. As computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling become more sophisticated, the pace of innovation is expected to accelerate. This compound exemplifies how tailored molecular design can address pressing challenges in health, agriculture, and beyond.